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Abstract
1-Methoxyindole-3-carboxylic acid is a synthetic indole derivative. This document aims to

provide a comprehensive technical overview of its basic properties, targeting researchers,

scientists, and professionals in drug development. Despite extensive investigation, publicly

available experimental data on several key physicochemical and biological properties of this

specific compound remains limited. This guide summarizes the available information and

highlights areas where further research is required.

Chemical and Physical Properties
1-Methoxyindole-3-carboxylic acid is an organic compound with the molecular formula

C₁₀H₉NO₃.[1] Its molecular weight is approximately 191.18 g/mol .[1] The compound is

generally described as a powder and is known to be soluble in various organic solvents,

including chloroform, dichloromethane, ethyl acetate, dimethyl sulfoxide (DMSO), and acetone.

[1]

A comprehensive summary of its known and predicted physicochemical properties is presented

in Table 1. It is critical to note the absence of experimentally determined values for several key

parameters such as melting point, pKa, and aqueous solubility. The melting point of the related

compound, methyl 1-methoxy-1H-indole-3-carboxylate, has been reported to be in the range of

40-41 °C.[2]

Table 1: Physicochemical Properties of 1-Methoxyindole-3-carboxylic Acid
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Property Value Source

Molecular Formula C₁₀H₉NO₃ Chemfaces[1]

Molecular Weight 191.18 g/mol Chemfaces[1]

CAS Number 91913-76-7 Chemfaces[1]

Appearance Powder Chemfaces[1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Chemfaces[1]

Melting Point Data not available N/A

pKa Data not available N/A

Aqueous Solubility Data not available N/A

Synthesis and Purification
Detailed experimental protocols for the synthesis of 1-methoxyindole-3-carboxylic acid are

not readily available in the public domain. However, it is described as a synthetic compound

that can be derived from a phytoalexin.[3] General synthetic strategies for related methoxy-

activated indoles often involve methods such as the Fischer, Bischler, and Hemetsberger

indole syntheses.[4] A plausible synthetic route could involve the hydrolysis of its corresponding

ester, methyl 1-methoxyindole-3-carboxylate.

General Experimental Workflow for Synthesis
(Hypothetical)
A potential, though unverified, workflow for the synthesis of 1-methoxyindole-3-carboxylic
acid is depicted below. This is a generalized representation and would require experimental

optimization.
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Caption: Hypothetical synthesis workflow.

Purification
Specific recrystallization protocols for 1-methoxyindole-3-carboxylic acid have not been

published. For carboxylic acids, a general purification strategy involves dissolution in a suitable

solvent, followed by precipitation or crystallization. Common solvents for the recrystallization of

organic compounds include ethanol, methanol, ethyl acetate, and hexane, or mixtures thereof.

The choice of solvent would need to be determined empirically.

A general workflow for purification by recrystallization is outlined below.
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Caption: General purification workflow.

Biological Activity and Signaling Pathways
There is a significant lack of publicly available information regarding the biological activity,

mechanism of action, and associated signaling pathways for 1-methoxyindole-3-carboxylic
acid. While other indole-3-carboxylic acid derivatives have been investigated for their potential
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anticancer properties, no such studies have been reported for the 1-methoxy variant. The

biological effects of this compound represent a key area for future research.

Conclusion
1-Methoxyindole-3-carboxylic acid is a synthetic compound with established basic chemical

identifiers. However, a thorough review of the scientific literature reveals a notable absence of

experimentally determined quantitative data for its fundamental physicochemical properties,

such as melting point, pKa, and aqueous solubility. Furthermore, detailed protocols for its

synthesis and purification are not available, and its biological activities and potential

mechanisms of action remain unexplored. The information presented in this guide is based on

the limited data currently available and highlights the need for further experimental

investigation to fully characterize this compound for its potential applications in research and

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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